N-methyl-4-ethoxycarbonylmethylaniline

• CAS RN: 68787-97-3
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: ethyl 2-[4-(methylamino)phenyl]acetate
• InChI: InChI=1S/C11H15NO2/c1-3-14-11(13)8-9-4-6-10(12-2)7-5-9/h4-7,12H,3,8H2,1-2H3
• InChI Key: XUMSFHJEGJGJEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)NC

Description

N-methyl-4-ethoxycarbonylmethylaniline is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (4-formylamino-phenyl)-acetic acid ethyl ester (Preparation 268, 500 mg, 2.41 mmol) in THF (10 mL) was added borane-dimethyl sulphide complex (0.3 mL, 3.13 mmol) at 0° C. and the mixture stirred at room temperature for 1 hour. The reaction mixture was quenched with MeOH (5 mL) and evaporated in vacuo. The crude material was purified by column chromatography on silica gel (gradient of hexane:EtOAc 100:0 to 75:25) to afford the title compound as an oil in 91% yield, 460 mg.